Cas no 85052-87-5 (2-(4-chlorophenyl)sulfonylethanamine)

• Product Name: 2-(4-chlorophenyl)sulfonylethanamine
• CAS No: 85052-87-5
• MF: C₈H₁₀ClNO₂S
• MW: 219.688499927521
• CID: 1831620
• PubChem ID: 2794195
• Update Time: 2025-10-29

2-(4-chlorophenyl)sulfonylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenyl)sulfonylethanamine
• SBB044864
• 2-(4-Chloro-benzenesulfonyl)-ethylamine
• 1-[(4-chlorophenyl)sulfonyl]eth-2-ylamine
• AC1MDQKB
• SureCN1939594
• MolPort-002-051-945
• STK661755
• 2-(4-chlorophenylsulfonyl)ethanamine
• AKOS000171773
• 2-((4-Chlorophenyl)sulfonyl)ethanamine
• 2-[(4-CHLOROPHENYL)SULFONYL]-1-ETHANAMINE
• 2-[(4-chlorophenyl)sulfonyl]ethanamine
• 2-(4-CHLOROBENZENESULFONYL)ETHANAMINE
• ALBB-011955
• EN300-57655
• DTXSID40383187
• CHEMBL4549528
• 2-(4-chlorobenzenesulfonyl)ethan-1-amine
• SCHEMBL1939594
• 85052-87-5

• MDL： MFCD06212681
• Inchi： 1S/C8H10ClNO2S/c9-7-1-3-8(4-2-7)13(11,12)6-5-10/h1-4H,5-6,10H2
• InChI Key： DFTUTJWZDJHCGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CCN)(=O)=O

Computed Properties

• Exact Mass: 219.0120774g/mol
• Monoisotopic Mass: 219.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 68.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 2-(4-chlorophenyl)sulfonylethanamine

Exploring the Versatile Applications and Properties of 2-(4-Chlorophenyl)sulfonylethanamine (CAS No. 85052-87-5)

In the realm of organic chemistry, 2-(4-chlorophenyl)sulfonylethanamine stands out as a compound of significant interest due to its unique structural features and broad utility in various industries. With the CAS number 85052-87-5, this molecule is characterized by a sulfonyl group attached to an ethanamine chain, further substituted with a chlorophenyl moiety. This configuration imparts notable chemical stability and reactivity, making it a valuable intermediate in synthesis processes. Researchers and industry professionals often search for information on chemical properties of 2-(4-chlorophenyl)sulfonylethanamine to understand its behavior under different conditions, such as solubility in organic solvents and thermal stability. The compound's molecular weight and purity levels are critical parameters that influence its performance in applications ranging from material science to biomedical research. As sustainability and green chemistry gain traction, there is growing curiosity about how such compounds can be synthesized using eco-friendly methods, aligning with global trends toward reducing environmental impact.

The synthesis and characterization of 2-(4-chlorophenyl)sulfonylethanamine involve sophisticated techniques that highlight its importance in modern chemistry. Typically produced through reactions involving sulfonation and amination processes, this compound requires precise control over reaction conditions to achieve high yields and purity. Analytical methods like NMR spectroscopy and mass spectrometry are commonly employed to verify its structure and ensure quality. In recent years, the integration of artificial intelligence (AI) in chemical research has led to increased searches for AI-driven synthesis optimization for sulfonylethanamine derivatives, as scientists seek to streamline production and minimize waste. This aligns with broader industry demands for efficiency and cost-effectiveness, particularly in pharmaceuticals and agrochemicals where intermediates like this play a pivotal role. Additionally, discussions around safe handling of chemical intermediates are prevalent online, emphasizing the need for proper storage and disposal practices to adhere to regulatory standards without compromising safety.

Applications of 2-(4-chlorophenyl)sulfonylethanamine extend across multiple sectors, demonstrating its versatility and relevance. In the pharmaceutical industry, it serves as a key building block for developing novel therapeutic agents, particularly in the design of molecules targeting specific biological pathways. Searches for pharmaceutical applications of chlorophenyl sulfonylethanamine often focus on its potential in drug discovery, where researchers explore its efficacy in inhibiting enzymes or receptors. Beyond healthcare, this compound finds use in material science, contributing to the synthesis of advanced polymers and coatings with enhanced durability and functionality. The rise of smart materials and nanotechnology has spurred interest in how such intermediates can be incorporated into innovative products, leading to queries like nanomaterial integration with sulfonylethanamine compounds. Furthermore, in agrochemicals, it aids in formulating crop protection agents that support sustainable agriculture practices, a hot topic as global food security concerns drive demand for efficient and environmentally friendly solutions.

Market dynamics and future prospects for 2-(4-chlorophenyl)sulfonylethanamine reflect its growing importance in global supply chains. With increasing investment in research and development, the demand for high-purity chemical intermediates is on the rise, particularly in regions like Asia and North America where pharmaceutical and agricultural industries are expanding. Online searches frequently include terms such as market trends for sulfonylethanamine derivatives and supply chain optimization for chemical intermediates, indicating a focus on economic factors and logistics. The compound's role in emerging fields like renewable energy and electronics also attracts attention, as scientists investigate its potential in energy storage devices or conductive materials. As industries prioritize innovation and sustainability, discussions around green chemistry initiatives for intermediate synthesis are becoming more common, highlighting efforts to reduce carbon footprints and promote circular economy principles. This aligns with consumer and regulatory pressures for safer, more sustainable chemical processes, ensuring that compounds like this remain at the forefront of technological advancement.

In conclusion, 2-(4-chlorophenyl)sulfonylethanamine (CAS No. 85052-87-5) is a multifaceted compound with significant implications for various scientific and industrial domains. Its chemical properties, synthesis methods, and diverse applications make it a subject of ongoing research and commercial interest. By addressing common search queries related to properties and uses of 2-(4-chlorophenyl)sulfonylethanamine and integrating insights from current trends like AI and sustainability, this overview provides a comprehensive resource for professionals and enthusiasts alike. As the field evolves, continued exploration of this compound's potential will undoubtedly contribute to innovations that benefit society while adhering to ethical and environmental standards.